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For Researchers, Scientists, and Drug Development Professionals

Abstract

Edgeworoside C is a naturally occurring coumarin glycoside isolated from the medicinal plant
Edgeworthia chrysantha. This document provides a detailed overview of its chemical structure,
physicochemical properties, and known biological activities. It includes comprehensive
spectroscopic data, detailed experimental protocols for its isolation and purification, and an
outline of the methodology used to assess its analgesic properties. This guide is intended to
serve as a foundational resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development who are interested in the potential
therapeutic applications of Edgeworoside C.
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Edgeworoside C is a complex coumarin derivative characterized by a glycosidic linkage. Its
chemical identity has been established through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Edgeworoside C

Property Value Source
Chemical Name Edgeworoside C [11[2]
CAS Number 126221-40-7 2]
Molecular Formula C24H20010 [2]
Molecular Weight 468.41 g/mol [2]
Appearance White powder [1]

Information on specific
solubility values is limited. For
experimental purposes, stock
solutions can be prepared and
N stored at -80°C for up to 6
Solubility months or at -20°C for up to 1
month. To enhance solubility,
warming the solution to 37°C
and using an ultrasonic bath is

recommended.

_ _ Data not available in the
Melting Point ) i
reviewed literature.

Spectroscopic Data

The structural elucidation of Edgeworoside C was accomplished using one- and two-
dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
The detailed *H and 3C NMR spectral data are presented below.[1]

Table 2: 1H and 3C NMR Spectroscopic Data for Edgeworoside C (in DMSO-de)[1]
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Position 13C (6c¢) H (dH, J in Hz)
2 160.5

3 113.1 6.30 (d, 9.5)
4 144.6 8.11 (d, 9.5)
5 128.9 7.71(d, 8.5)
6 117.8 7.42 (d, 8.5)
7 160.9

8 102.1

9 155.9

10 1125

1

2' 102.0 6.53 (d, 2.0)
3 156.3

4" 121.0

5' 130.5 7.82(d, 8.5)
6' 105.7 6.47 (dd, 8.5, 2.0)
7 10.6 (br s)

8' 34.3 2.43(t,7.2)
9 174.6

Glc-1" 100.2 5.11 (d, 7.5)
Glc-2" 73.4 3.25-3.40 (m)
Glc-3" 76.5 3.25-3.40 (m)
Glc-4" 69.8 3.25-3.40 (m)
Glc-5" 77.2 3.25-3.40 (m)
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Glc-6" 60.9 3.55 (m), 3.75 (m)

Biological Activity

Edgeworoside C has been investigated as part of broader studies on the pharmacological

effects of compounds isolated from Edgeworthia chrysantha.

Table 3: Summary of Known Biological Activities of Edgeworoside C

Experimental

Activity Results ICso0 Source
Model
Acetic acid-
) ] o Showed
Analgesic induced writhing ] Not Reported [3]
S analgesic effect.
test in mice
Xylene-induced
ear edema and o
No significant
] Freund's .
Anti- anti-inflammatory ]
) complete Not Applicable [3]
inflammatory ) ) effect was
adjuvant-induced
) observed.
paw edema in
mice
Data not
o available in the
Cytotoxicity Not Reported ] Not Reported
reviewed
literature.

Experimental Protocols
Isolation and Purification of Edgeworoside C

Edgeworoside C can be isolated from the n-butanol extract of the stems and barks of

Edgeworthia chrysantha using high-speed counter-current chromatography (HSCCC).[2]

Experimental Workflow for Isolation and Purification
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Plant Material Processing

Stems and Barks of
Edgeworthia chrysantha
\4

Extraction with n-butanol

4

Y
n-butanol Extract
Y

4

Two-phase solvent system: Mobile Phase: Stationary Phase: Flow rate: 2.0 mL/min Dissolvzaemxfrfcfifga:{?lnfnni;ture of
ethyl acetate-ethanol-water (15:1:15, v/v/v) Lower aqueous phase Upper organic phase Revolution speed: 850 rpm .

lower and upper phases
v /

HSCCC Separation

4 N\

High-Speed Counter-Current Chromatography (HSCCC)

Analysis and‘ 'Identification

Purity Analysis by HPLC (>99%)

'

Mass Spectrometry (MS)

!

1H and 3C NMR Spectroscopy

'

Structure Identification
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4 Animal Preparation A

ICR Mice (male)

Acclimatization

Fasting (12 hours prior)

-

J
4 / Treatment Groups \ A
4
Control Group Test Group Positive Control
(Vehicle) (Edgeworoside C) (e.g., Aspirin)

Oral Administration

Writhing Test Procedure

Intraperitoneal injection of
0.6% Acetic Acid
(30 min post-treatment)

:

Observation Period
(15 minutes)

:

Count the number of writhes
(stretching of hind limbs)

(" Data A#walysis A

[Calculate Inhibition Rate (%))

Statistical Analysis
(e.g., t-test)

(Determine Analgesic EffecD

G J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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